Cas no 72808-94-7 (1,3-Butadien-1-ol, 2-methyl-, acetate)
72808-94-7 structure
Product Name:1,3-Butadien-1-ol, 2-methyl-, acetate
CAS No:72808-94-7
MF:C7H12O3
MW:144.168382644653
CID:543404
PubChem ID:71404345
Update Time:2025-04-19
1,3-Butadien-1-ol, 2-methyl-, acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butadien-1-ol, 2-methyl-, acetate
- acetic acid,2-methylbuta-1,3-dien-1-ol
- 2-Methylbuta-1,3-dien-1-yl acetate
- LogP
- DTXSID80825197
- Acetic acid--2-methylbuta-1,3-dien-1-ol (1/1)
- 72808-94-7
-
- Inchi: 1S/C5H8O.C2H4O2/c1-3-5(2)4-6;1-2(3)4/h3-4,6H,1H2,2H3;1H3,(H,3,4)
- InChI Key: MOAWRDSPBHPKHH-UHFFFAOYSA-N
- SMILES: OC=C(C=C)C.OC(C)=O
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 26.3
1,3-Butadien-1-ol, 2-methyl-, acetate Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
72808-94-7 (1,3-Butadien-1-ol, 2-methyl-, acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk